Cas no 1160247-77-7 (tert-Butyl 2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carboxylate)

• Product Name: tert-Butyl 2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carboxylate
• CAS No: 1160247-77-7
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• MDL: MFCD12198639
• CID: 1035943
• PubChem ID: 52982946
• Update Time: 2025-06-27

tert-Butyl 2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carboxylate
• tert-butyl spiro[2,4-dihydro-1H-quinoline-3,4\'-piperidine]-1\'-carboxylate
• tert-butyl spiro[2,4-dihydro-1H-quinoline-3,4'-piperidine]-1'-carboxylate
• 1160247-77-7
• EN300-12568870
• tert-Butyl 1',4'-dihydro-1H,2'H-spiro[piperidine-4,3'-quinoline]-1-carboxylate
• W14184
• DB-060835
• CS-0036135
• KS-7199
• 1-Boc-2'',4''-dihydro-1''H-spiro[piperidine-4,3''-quinoline]
• MFCD12198639
• AM802990
• t-Butyl 2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carboxylate
• SPIRO[PIPERIDINE-4,3'(2'H)-QUINOLINE]-1-CARBOXYLIC ACID, 1',4'-DIHYDRO-, 1,1-DIMETHYLETHYL ESTER
• Spiro[piperidine-4,3'(2'h)-quinoline]-1-carboxylic acid,1',4'-dihydro-,1,1-dimethylethyl ester
• WADUXZCOHAHPFB-UHFFFAOYSA-N
• DTXSID10680695
• MB11784
• Z2037318404
• tert-Butyl2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carboxylate
• AKOS016000274
• tert-Butyl 1',4'-dihydro-2'H-spiro[piperidine-4,3'-quinoline]-1-carboxylate

• MDL： MFCD12198639
• Inchi： 1S/C18H26N2O2/c1-17(2,3)22-16(21)20-10-8-18(9-11-20)12-14-6-4-5-7-15(14)19-13-18/h4-7,19H,8-13H2,1-3H3
• InChI Key： WADUXZCOHAHPFB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(CNC3C=CC=CC=3C2)CC1)=O

Computed Properties

• Exact Mass: 302.199428076g/mol
• Monoisotopic Mass: 302.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.6Ų

tert-Butyl 2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on tert-Butyl 2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carboxylate

Recent Advances in the Study of tert-Butyl 2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carboxylate (CAS: 1160247-77-7)

The compound tert-Butyl 2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carboxylate (CAS: 1160247-77-7) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates targeting neurological disorders and cancer.

Recent studies have focused on elucidating the synthetic pathways and pharmacological properties of this compound. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized synthetic route for tert-Butyl 2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carboxylate, achieving a yield of 78% with high purity (>99%). The study highlighted the compound's stability under physiological conditions, making it a suitable candidate for further drug development.

In terms of biological activity, research has demonstrated that this spirocyclic compound exhibits potent inhibitory effects on specific kinase targets implicated in neurodegenerative diseases. A preclinical study published in ACS Chemical Neuroscience (2024) showed that the compound could effectively cross the blood-brain barrier and display neuroprotective properties in animal models of Parkinson's disease, with an EC50 value of 0.8 μM.

Furthermore, investigations into its anticancer potential have revealed interesting findings. A recent study in the European Journal of Medicinal Chemistry (2024) reported that derivatives of tert-Butyl 2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carboxylate showed selective cytotoxicity against certain cancer cell lines, particularly in breast and lung cancer models, while showing minimal effects on normal cells.

The mechanism of action studies have identified that this compound primarily functions through modulation of cellular signaling pathways, particularly those involving protein-protein interactions. Its spirocyclic structure appears to confer unique binding properties that differentiate it from conventional small molecule inhibitors.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile, as well as investigations into its potential as a scaffold for developing new classes of therapeutics. Several pharmaceutical companies have included this compound in their drug discovery pipelines, with particular interest in its application for CNS disorders and oncology indications.

In conclusion, tert-Butyl 2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carboxylate represents an exciting area of research in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further development. Future studies will likely focus on clinical translation and the exploration of its full therapeutic potential across various disease areas.